Cas no 476284-04-5 (2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile)

• Product Name: 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• CAS No: 476284-04-5
• MF: C₁₈H₁₄N₂OS
• MW: 306.381562709808
• CID: 6085607
• PubChem ID: 135417177
• Update Time: 2025-08-05

2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• Benzenepropanenitrile, α-2(3H)-benzothiazolylidene-3,4-dimethyl-β-oxo-
• (Z)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)-3-hydroxyprop-2-enenitrile
• F0328-0550
• HMS1649G16
• 476284-04-5
• 2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• (E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(3,4-dimethylphenyl)-3-oxopropanenitrile
• AKOS024575785

• Inchi： 1S/C18H14N2OS/c1-11-7-8-13(9-12(11)2)17(21)14(10-19)18-20-15-5-3-4-6-16(15)22-18/h3-9,20H,1-2H3
• InChI Key： OJLIUALAQSCNIC-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(=C2NC3=CC=CC=C3S2)C#N)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 306.08268425g/mol
• Monoisotopic Mass: 306.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 443.4±45.0 °C(Predicted)
• pka: -4.48±0.20(Predicted)

Additional information on 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile

Introduction to 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile (CAS No. 476284-04-5)

2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile is a heterocyclic compound with significant potential in the field of pharmaceutical and chemical research. This compound, identified by its Chemical Abstracts Service (CAS) number 476284-04-5, belongs to the benzothiazole derivatives family, which has been extensively studied for its diverse biological activities. The structural features of this molecule, including the presence of a nitrile group and a conjugated system, make it an intriguing candidate for further exploration in medicinal chemistry.

The benzothiazole core is a well-known pharmacophore in drug discovery due to its ability to interact with various biological targets. Specifically, the 1,3-benzothiazole scaffold has shown promise in the development of antimicrobial, anti-inflammatory, and anticancer agents. The addition of a (3E)-alkene moiety and a (3,4-dimethylphenyl) substituent in this compound introduces additional functional groups that can influence its pharmacokinetic properties and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with greater accuracy. Studies have suggested that the nitrile group in this molecule may enhance its solubility and bioavailability, while the conjugated double bond system could contribute to its stability and reactivity. These properties make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In the context of current pharmaceutical research, there is growing interest in identifying new scaffolds that can modulate key biological pathways involved in diseases such as cancer and neurodegenerative disorders. The benzothiazol-2-ylidene moiety in this compound has been shown to exhibit inhibitory activity against certain enzymes implicated in these conditions. For instance, preliminary studies have indicated that derivatives of this class may interfere with the activity of kinases and other enzymes that play a role in cell proliferation and survival.

The 3-(3,4-dimethylphenyl)-3-oxopropanenitrile part of the molecule adds another layer of complexity, potentially influencing both its metabolic pathways and interactions with biological targets. The dimethylphenyl group is known to enhance lipophilicity, which can be advantageous for crossing biological membranes. However, it also necessitates careful consideration of potential side effects associated with lipophilic compounds.

One of the most exciting aspects of this compound is its potential as a lead structure for drug development. By leveraging modern synthetic techniques and high-throughput screening methods, researchers can rapidly optimize its structure to improve potency and selectivity. For example, modifications to the alkene double bond or the nitrile group could fine-tune its pharmacological profile.

The intersection of organic chemistry and medicinal chemistry has led to innovative approaches for designing molecules with specific biological activities. In this case, the combination of a benzothiazole core with an alkenenitrile derivative presents a unique opportunity to explore new therapeutic avenues. Researchers are particularly interested in how subtle changes to the substituents can alter its interactions with biological targets without compromising overall efficacy.

From a synthetic perspective, 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile (CAS No. 476284-04-5) can be synthesized through multi-step reactions involving condensation reactions between appropriate precursors. The use of palladium-catalyzed cross-coupling reactions has been explored as a means to introduce the desired functional groups efficiently. Such synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals or materials science. Additionally, its ability to participate in various chemical reactions suggests that it could serve as a building block for designing novel materials with tailored properties.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile (CAS No. 476284-04-5) will play an increasingly important role in drug discovery efforts. The integration of computational modeling with experimental validation provides a powerful framework for rapidly assessing their potential utility.

In conclusion, 2-(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(3,4-dimethylphenyl)-3-oxopropanenitrile (CAS No. 476284-04-5) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis and characterization will continue to be areas of active investigation as scientists seek to develop new treatments for various diseases.